Cas no 89646-08-2 (2-Phenanthrenecarboxylic acid, 1,2,3,4,5,6,7,8-octahydro-1-methyl-)

• Product Name: 2-Phenanthrenecarboxylic acid, 1,2,3,4,5,6,7,8-octahydro-1-methyl-
• CAS No: 89646-08-2
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 593633
• PubChem ID: 13330735
• Update Time: 2025-04-19

2-Phenanthrenecarboxylic acid, 1,2,3,4,5,6,7,8-octahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Phenanthrenecarboxylic acid, 1,2,3,4,5,6,7,8-octahydro-1-methyl-
• 1-methyl-1,2,3,4,5,6,7,8-octahydrophenanthrene-2-carboxylic acid
• DTXSID80537081
• 89646-08-2

• Inchi： 1S/C16H20O2/c1-10-12-7-6-11-4-2-3-5-14(11)15(12)9-8-13(10)16(17)18/h6-7,10,13H,2-5,8-9H2,1H3,(H,17,18)
• InChI Key： XYDKHJJGDXUCAM-UHFFFAOYSA-N
• SMILES： OC(C1CCC2C3CCCCC=3C=CC=2C1C)=O

Computed Properties

• Exact Mass: 244.146329876g/mol
• Monoisotopic Mass: 244.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų